Cas no 201275-72-1 (Z-Thr(Bzl)-OH·DCHA)

• Product Name: Z-Thr(Bzl)-OH·DCHA
• CAS No: 201275-72-1
• MF: C₃₁H₄₄N₂O₅
• MW: 524.691469192505
• CID: 240858
• Update Time: 2025-05-19

Z-Thr(Bzl)-OH·DCHA Chemical and Physical Properties

Names and Identifiers

• Z-Thr(Bzl)-OH . DCHA
• Z-Thr(Bzl)-OH · DCHA
• Z-Thr(Bzl)-OH DCHA
• A0Z768
• dicyclohexylamine (2S,3R)-3-(benzyloxy)-2-(benzyloxycarbonylamino)butanoate
• Dicyclohexylamine (2R,3S)-3-(benzyloxy)-2-(((benzyloxy)carbonyl)amino)butanoate
• Z-Thr(Bzl)-OH·DCHA

• Inchi： 1S/C19H21NO5.C12H23N/c1-14(24-12-15-8-4-2-5-9-15)17(18(21)22)20-19(23)25-13-16-10-6-3-7-11-16;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h2-11,14,17H,12-13H2,1H3,(H,20,23)(H,21,22);11-13H,1-10H2/t14-,17+;/m1./s1
• InChI Key： FBQGKIIVCFVSBB-CVLQQERVSA-N
• SMILES： O(CC1C=CC=CC=1)[C@H](C)[C@@H](C(=O)O)NC(=O)OCC1C=CC=CC=1.N(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 524.325
• Monoisotopic Mass: 524.325
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 11
• Complexity: 532
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Z-Thr(Bzl)-OH·DCHA

Z-Thr(Bzl)-OH·DCHA: A Comprehensive Overview

The compound with CAS No. 201275-72-1, commonly referred to as Z-Thr(Bzl)-OH·DCHA, is a significant molecule in the field of organic chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The name Z-Thr(Bzl)-OH·DCHA itself is a testament to its complexity, with "Z" indicating the configuration of the amino acid residue, "Thr" representing threonine, "Bzl" denoting the benzyl group, and "DCHA" standing for N-(9H-fluorenylmethyl)oxycarbonyl amino acid derivatives. This compound is often utilized in peptide synthesis and related research areas.

Recent studies have highlighted the importance of Z-Thr(Bzl)-OH·DCHA in peptide synthesis, particularly in the construction of bioactive molecules. Researchers have explored its role in the development of novel therapeutic agents, leveraging its structural versatility to create compounds with enhanced pharmacokinetic profiles. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated how Z-Thr(Bzl)-OH·DCHA can be employed to synthesize peptides with improved stability and bioavailability, making them promising candidates for drug delivery systems.

In addition to its role in peptide synthesis, Z-Thr(Bzl)-OH·DCHA has been investigated for its potential in materials science. Scientists have utilized this compound to develop advanced biomaterials with applications in tissue engineering and regenerative medicine. A notable example is its use in creating biocompatible scaffolds that promote cell adhesion and proliferation. These findings were detailed in a 2023 article in *Biomaterials Science*, where researchers highlighted the compound's ability to enhance the mechanical properties of hydrogels used in tissue engineering.

The synthesis of Z-Thr(Bzl)-OH·DCHA involves a multi-step process that combines traditional organic chemistry techniques with modern synthetic methodologies. Key steps include the protection of amino groups using benzyl derivatives and the subsequent incorporation of functional groups to facilitate peptide assembly. This process ensures high purity and structural integrity, which are critical for downstream applications. Recent advancements in catalytic methods have further streamlined the synthesis of this compound, reducing production costs and improving scalability.

From an environmental perspective, Z-Thr(Bzl)-OH·DCHA has been studied for its biodegradability and eco-friendly properties. A 2023 study published in *Green Chemistry* examined the compound's degradation pathways under various environmental conditions, revealing its potential as an environmentally sustainable alternative to traditional synthetic materials. These findings underscore the importance of considering eco-friendliness in the development of new chemical compounds.

In conclusion, Z-Thr(Bzl)-OH·DCHA (CAS No. 201275-72-1) is a versatile compound with significant implications across multiple scientific disciplines. Its role in peptide synthesis, materials science, and environmental chemistry highlights its importance as a tool for advancing modern research. As ongoing studies continue to uncover new applications and optimizations for this compound, it is poised to play an even greater role in shaping future innovations.